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Compound of Interest

Compound Name: 2-Fluoro-6-isopropylaniline

Cat. No.: B145340 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides crucial safety protocols and logistical plans for the handling and

disposal of 2-Fluoro-6-isopropylaniline (CAS No. 126476-48-0). The information herein is

compiled to ensure the safety of laboratory personnel and to promote responsible chemical

management.

Disclaimer: This guide is based on available safety data for structurally similar compounds.

Always consult the specific Safety Data Sheet (SDS) provided by the supplier for definitive

guidance before handling this chemical.

Hazard Identification and Personal Protective
Equipment (PPE)
2-Fluoro-6-isopropylaniline is a yellow to brown liquid. Based on data for analogous

compounds, it should be treated as a hazardous substance. The Globally Harmonized System

(GHS) classification for a similar compound, 2-Fluoro-N-isopropylaniline, indicates it is harmful

if swallowed, in contact with skin, or inhaled, and causes skin and serious eye irritation, and

may cause respiratory irritation.[1] Therefore, a stringent PPE protocol is mandatory.

Table 1: Recommended Personal Protective Equipment (PPE)
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Protection Type Specification Rationale

Eye Protection
Chemical safety goggles or a

face shield.[2][3]

Protects against splashes and

vapors that can cause serious

eye irritation.

Hand Protection
Chemical-resistant gloves

(e.g., nitrile, neoprene).[2][3]

Prevents skin contact, as the

substance is likely harmful and

causes skin irritation.

Body Protection
Laboratory coat or chemical-

resistant apron.

Protects against accidental

spills and contamination of

personal clothing.

Respiratory Protection

Use in a well-ventilated area or

under a chemical fume hood. If

ventilation is inadequate, a

NIOSH-approved respirator

with an appropriate cartridge

for organic vapors is

necessary.[2][4]

Minimizes the risk of inhaling

harmful vapors that may cause

respiratory irritation.

Physical and Chemical Properties (Data from
Analogous Compounds)
Quantitative data for 2-Fluoro-6-isopropylaniline is not readily available. The following table

presents data for a structurally similar compound, p-Fluoro-N-isopropylaniline, to provide an

indication of its properties.

Table 2: Physical and Chemical Properties of p-Fluoro-N-isopropylaniline
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Property Value

Physical State Liquid

Color Colorless to pale yellow

Melting Point < -50 °C

Boiling Point 208.4 °C

Flash Point 87 °C

Density 1.03 g/cm³ (at 20 °C)

(Source: GPS Safety Summary for p-Fluoro-N-

isopropylaniline)[4]

Operational Plan for Handling
A systematic approach is essential for the safe handling of 2-Fluoro-6-isopropylaniline.

Pre-Operational Checks:

Ensure the chemical fume hood is functioning correctly.

Verify that an emergency eyewash station and safety shower are accessible.[4]

Inspect all PPE for integrity before use.

Review the specific Safety Data Sheet (SDS) for any new or updated information.

Have appropriate spill containment materials readily available.

Step-by-Step Handling Procedure:

Don all required PPE as specified in Table 1.

Conduct all handling and transfer operations within a certified chemical fume hood.

Avoid direct contact with the liquid and inhalation of vapors.[4]
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Use compatible labware (e.g., glass, PTFE).

Keep the container tightly closed when not in use.[2][3]

After handling, wash hands and any potentially exposed skin thoroughly.[4]

Decontaminate the work area upon completion of the task.

Post-Operational Procedures:

Properly remove and dispose of contaminated gloves and other disposable PPE.

Clean and store reusable PPE according to laboratory protocols.

Ensure the container of 2-Fluoro-6-isopropylaniline is securely sealed and stored in a cool,

dry, and well-ventilated area away from incompatible materials such as strong oxidizing

agents.[3]

Disposal Plan
Chemical waste must be managed responsibly to prevent environmental contamination and

ensure compliance with regulations.

Waste Collection:

Collect all waste containing 2-Fluoro-6-isopropylaniline, including contaminated

consumables, in a designated, properly labeled, and sealed hazardous waste container.

Do not mix this waste with other chemical waste streams unless explicitly permitted by your

institution's hazardous waste management plan.[4]

Disposal Procedure:

Dispose of the hazardous waste through your institution's environmental health and safety

(EHS) office.

All disposal activities must adhere to local, regional, and national regulations for hazardous

waste.[3][4]
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Do not discharge into drains or the environment.[4]

Emergency Procedures
Table 3: First Aid Measures

Exposure Route First Aid Instructions

Inhalation
Move the person to fresh air. If breathing is

difficult, seek immediate medical attention.[3]

Skin Contact

Immediately wash the affected area with plenty

of soap and water. Remove contaminated

clothing. If skin irritation persists, seek medical

attention.[3]

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, lifting the upper and lower

eyelids. Seek immediate medical attention.[2][3]

Ingestion
Do NOT induce vomiting. Rinse mouth with

water. Seek immediate medical attention.[2]

In Case of a Spill:

Evacuate the immediate area.

Wear appropriate PPE, including respiratory protection.

Contain the spill using an inert absorbent material (e.g., vermiculite, sand).

Collect the absorbed material into a sealed container for hazardous waste disposal.

Ventilate the area and decontaminate the spill site.

Experimental Workflow and Safety Diagram
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Workflow for Handling 2-Fluoro-6-isopropylaniline
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Caption: Logical workflow for the safe handling and disposal of 2-Fluoro-6-isopropylaniline.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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